Cas no 1203799-52-3 (3-(2-fluorophenyl)azetidine)

3-(2-Fluorophenyl)azetidine is a fluorinated azetidine derivative characterized by a phenyl ring substituted with a fluorine atom at the ortho position. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine ring offers conformational rigidity, enhancing binding affinity in bioactive molecules, while the fluorine substitution can influence metabolic stability and lipophilicity. Its well-defined stereochemistry and functional group compatibility further support its utility in the synthesis of pharmacologically active compounds. This compound is particularly relevant in the development of CNS-targeting agents and enzyme inhibitors due to its balanced physicochemical profile.

3-(2-fluorophenyl)azetidine structure

Product Name:3-(2-fluorophenyl)azetidine

CAS No:1203799-52-3

MF:C₉H₁₀FN

MW:151.180805683136

MDL:MFCD20528826

CID:4744246

Update Time:2026-02-26

3-(2-fluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluorophenyl)azetidine
- Azetidine, 3-(2-fluorophenyl)-
- GS0505
- MDL： MFCD20528826
- Inchi： 1S/C9H10FN/c10-9-4-2-1-3-8(9)7-5-11-6-7/h1-4,7,11H,5-6H2
- InChI Key： PNHPWHXIVXLRDE-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1C1CNC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
XLogP3: 1.4
Topological Polar Surface Area: 12

3-(2-fluorophenyl)azetidine Pricemore >>

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